![molecular formula C20H17N3O6S B2649394 2-(benzenesulfonamido)-N-(2-methoxy-5-nitrophenyl)benzamide CAS No. 831207-18-2](/img/structure/B2649394.png)
2-(benzenesulfonamido)-N-(2-methoxy-5-nitrophenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(benzenesulfonamido)-N-(2-methoxy-5-nitrophenyl)benzamide is an organic compound that belongs to the sulfonamide family. It is also known as BSNB, and it has various applications in scientific research. BSNB is a white crystalline powder that is soluble in organic solvents like chloroform and dimethyl sulfoxide. It has a molecular weight of 425.46 g/mol and a melting point of 233-235°C.
Scientific Research Applications
Anticoagulant and Profibrinolytic Properties
Sulfenamide and sulfonamide derivatives of metformin, which share structural motifs with the compound , have been explored for their anticoagulant and profibrinolytic properties. Research indicates that certain derivatives can significantly influence hemostasis parameters, such as Thrombin Time (TT) and Factor X activity, demonstrating potential for treating conditions characterized by impaired coagulation and fibrinolysis processes (Markowicz-Piasecka et al., 2018).
Corrosion Inhibition
N-Phenyl-benzamide derivatives, including those with nitro and methoxy substituents similar to the compound of interest, have been evaluated for their role in corrosion inhibition, particularly for mild steel in acidic conditions. These studies reveal that such derivatives can significantly enhance corrosion resistance, suggesting applications in industrial processes and materials preservation (Mishra et al., 2018).
Pharmacologically Active Polymers
Research into sulfamethoxazole polymers, which incorporate benzenesulfonamide groups, has highlighted their antimicrobial efficacy. The structural modifications in these compounds result in enhanced pharmacological activity, providing a pathway for developing novel antimicrobial agents (Thamizharasi et al., 2002).
Antihypertensive and Diuretic Agents
Quinazoline derivatives substituted with benzene sulfonamide have been synthesized and evaluated for their diuretic and antihypertensive effects. This research shows promising results for these compounds as potential treatments for hypertension and related cardiovascular conditions (Rahman et al., 2014).
Inhibition of Carbonic Anhydrases
Studies on 4-(2-substituted hydrazinyl)benzenesulfonamides have demonstrated their potent inhibitory effects on human carbonic anhydrase enzymes. These findings suggest potential applications in treating diseases where modulation of carbonic anhydrase activity is beneficial, such as glaucoma or certain metabolic disorders (Gul et al., 2016).
GPCR Antagonists
Research into suramin-derived compounds, including benzenesulfonamide derivatives, has identified dual antagonists of pro-inflammatory G protein-coupled receptors. These findings may contribute to the development of new treatments for inflammatory diseases by targeting multiple signaling pathways (Pillaiyar et al., 2019).
properties
IUPAC Name |
2-(benzenesulfonamido)-N-(2-methoxy-5-nitrophenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17N3O6S/c1-29-19-12-11-14(23(25)26)13-18(19)21-20(24)16-9-5-6-10-17(16)22-30(27,28)15-7-3-2-4-8-15/h2-13,22H,1H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLEVGJHRDQCSOV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)C2=CC=CC=C2NS(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17N3O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(benzenesulfonamido)-N-(2-methoxy-5-nitrophenyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.